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Compound of Interest

Compound Name: 4-Methyl-2-heptanol

Cat. No.: B3053814 Get Quote

This technical guide provides a comprehensive overview of 4-Methyl-2-heptanol, including its

chemical identifiers, physicochemical properties, and plausible experimental protocols for its

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Chemical Identifiers
4-Methyl-2-heptanol is a secondary alcohol with the following identifiers:
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Identifier Type Value Citation

CAS Number 56298-90-9

IUPAC Name 4-methylheptan-2-ol

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol

InChI

InChI=1S/C8H18O/c1-4-5-

7(2)6-8(3)9/h7-9H,4-6H2,1-

3H3

InChIKey
GUHWHNUGIGOSCN-

UHFFFAOYSA-N

SMILES CCCC(C)CC(C)O

Synonyms
4-Methylheptan-2-ol, 2-

Heptanol, 4-methyl-

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-2-heptanol is presented below.

Property Value Citation

Density 0.799 g/cm³ [1]

Solubility in Water 1.73 mg/mL at 25 °C

Refractive Index 1.423 [1]

Predicted logP 2.7

Kovats Retention Index Standard polar: 1369, 1375

Experimental Protocols
While specific experimental protocols for the synthesis of 4-Methyl-2-heptanol are not readily

available in the reviewed literature, plausible synthetic routes can be derived from standard
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organic chemistry reactions and procedures for analogous compounds. Two common methods

for the synthesis of secondary alcohols are the Grignard reaction and the reduction of a

corresponding ketone.

a) Synthesis via Grignard Reaction

A versatile method for the preparation of 4-Methyl-2-heptanol is the Grignard reaction. This

involves the reaction of a Grignard reagent with an appropriate aldehyde. One possible route is

the reaction of isobutylmagnesium bromide with propionaldehyde.

Materials:

Magnesium turnings

1-Bromo-2-methylpropane (isobutyl bromide)

Propionaldehyde

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (three-neck flask, dropping funnel,

condenser)

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-neck flask under an inert

atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a small crystal of

iodine to activate the magnesium. A solution of 1-bromo-2-methylpropane in anhydrous

diethyl ether is added dropwise from a dropping funnel. The reaction is initiated with gentle

heating. Once the reaction starts, the addition is continued at a rate that maintains a gentle

reflux. After the addition is complete, the mixture is stirred until the magnesium is consumed.

Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath. A solution of

propionaldehyde in anhydrous diethyl ether is then added dropwise, maintaining the
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temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to

warm to room temperature and stirred for an additional hour.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous ammonium

chloride solution. The ethereal layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield 4-Methyl-2-heptanol.

b) Synthesis via Reduction of 4-Methyl-2-heptanone

Another common method is the reduction of the corresponding ketone, 4-Methyl-2-heptanone,

using a reducing agent such as sodium borohydride.

Materials:

4-Methyl-2-heptanone

Sodium borohydride (NaBH4)

Methanol or ethanol

Dilute hydrochloric acid

Diethyl ether

Anhydrous magnesium sulfate

Procedure:

Reduction: 4-Methyl-2-heptanone is dissolved in methanol or ethanol in a round-bottom flask

and cooled in an ice bath. Sodium borohydride is added portion-wise with stirring. After the

addition is complete, the mixture is stirred at room temperature until the reaction is complete

(monitored by TLC).
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Work-up: The reaction is quenched by the slow addition of dilute hydrochloric acid to

neutralize the excess sodium borohydride and decompose the borate ester. The solvent is

partially removed under reduced pressure, and the aqueous residue is extracted with diethyl

ether.

Purification: The combined organic extracts are washed with water and brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is evaporated. The resulting crude 4-
Methyl-2-heptanol can be purified by distillation.

Visualizations
Logical Relationship of Chemical Identifiers

The following diagram illustrates the interconnectedness of the various chemical identifiers for

4-Methyl-2-heptanol.

Logical Relationship of 4-Methyl-2-heptanol Identifiers

4-Methyl-2-heptanol

C8H18O

Molecular Formula

56298-90-9

CAS Number

4-methylheptan-2-ol

IUPAC Name

InChI=1S/C8H18O/c1-4-5-7(2)6-8(3)9/h7-9H,4-6H2,1-3H3

InChI

CCCC(C)CC(C)O

SMILES

GUHWHNUGIGOSCN-UHFFFAOYSA-N

InChIKey
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Click to download full resolution via product page

Caption: Interrelationship of identifiers for 4-Methyl-2-heptanol.

Experimental Workflow for Grignard Synthesis

The diagram below outlines the key steps in the synthesis of 4-Methyl-2-heptanol via a

Grignard reaction.
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Workflow for Grignard Synthesis of 4-Methyl-2-heptanol
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Caption: Key stages in the synthesis of 4-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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